Nitrous oxide Nitrous oxide Nitrous oxide is a colorless, sweet-tasting gas. It is also known as "laughing gas". Continued breathing of the vapors may impair the decision making process. It is noncombustible but it will accelerate the burning of combustible material in a fire. It is soluble in water. Its vapors are heavier than air. Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. It is used as an anesthetic, in pressure packaging, and to manufacture other chemicals.
Nitrous oxide, refrigerated liquid appears as a colorless liquid. Density 1.22 g / cm3 at its boiling point of -89 °C. Boils to give a colorless gas that is sweet-smelling and moderately toxic. The gas has narcotic effects when inhaled (laughing gas). Shipped under refrigeration. Vapor pressure is at about 745 psig at 70 °F. Used to freeze foods and to manufacture other chemicals.
Dinitrogen oxide is a nitrogen oxide consisting of linear unsymmetrical molecules with formula N2O. While it is the most used gaseous anaesthetic in the world, its major commercial use, due to its solubility under pressure in vegetable fats combined with its non-toxicity in low concentrations, is as an aerosol spray propellant and aerating agent for canisters of 'whipped' cream. It has a role as an inhalation anaesthetic, a NMDA receptor antagonist, a bacterial metabolite, a general anaesthetic, a vasodilator agent, an analgesic, a member of greenhouse gas, a raising agent, a member of food packaging gas, a food propellant and a refrigerant. It is a nitrogen oxide and a gas molecular entity.
Nitrous oxide, commonly known as "laughing gas", is a chemical compound with the chemical formula N2O. At room temperature, it is a colorless non-flammable gas, with a pleasant, slightly sweet odor and taste. It is used in surgery and dentistry for its anesthetic and analgesic effects. It is known as "laughing gas" due to the euphoric effects of inhaling it, a property that has led to its recreational use as an inhalant drug.
Nitrous oxide is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Nitrous Oxide is a naturally occurring gas that is colorless and non flammable. It can be manufactured and used for a variety of things such as a pharmacologic agent to produce anesthesia, a food additive as a propellant, and an additive to fuels to increase available oxygen in combustion.
Nitrous Oxide can cause developmental toxicity and female reproductive toxicity according to The National Institute for Occupational Safety and Health (NIOSH).
Nitrogen oxide (N2O). A colorless, odorless gas that is used as an anesthetic and analgesic. High concentrations cause a narcotic effect and may replace oxygen, causing death by asphyxia. It is also used as a food aerosol in the preparation of whipping cream.
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Brand Name: Vulcanchem
CAS No.: 10024-97-2
VCID: VC21239072
InChI: InChI=1S/N2O/c1-2-3
SMILES: [N-]=[N+]=O
Molecular Formula: N2O
Molecular Weight: 44.013 g/mol

Nitrous oxide

CAS No.: 10024-97-2

Cat. No.: VC21239072

Molecular Formula: N2O

Molecular Weight: 44.013 g/mol

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Nitrous oxide - 10024-97-2

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Description Nitrous oxide is a colorless, sweet-tasting gas. It is also known as "laughing gas". Continued breathing of the vapors may impair the decision making process. It is noncombustible but it will accelerate the burning of combustible material in a fire. It is soluble in water. Its vapors are heavier than air. Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. It is used as an anesthetic, in pressure packaging, and to manufacture other chemicals.
Nitrous oxide, refrigerated liquid appears as a colorless liquid. Density 1.22 g / cm3 at its boiling point of -89 °C. Boils to give a colorless gas that is sweet-smelling and moderately toxic. The gas has narcotic effects when inhaled (laughing gas). Shipped under refrigeration. Vapor pressure is at about 745 psig at 70 °F. Used to freeze foods and to manufacture other chemicals.
Dinitrogen oxide is a nitrogen oxide consisting of linear unsymmetrical molecules with formula N2O. While it is the most used gaseous anaesthetic in the world, its major commercial use, due to its solubility under pressure in vegetable fats combined with its non-toxicity in low concentrations, is as an aerosol spray propellant and aerating agent for canisters of 'whipped' cream. It has a role as an inhalation anaesthetic, a NMDA receptor antagonist, a bacterial metabolite, a general anaesthetic, a vasodilator agent, an analgesic, a member of greenhouse gas, a raising agent, a member of food packaging gas, a food propellant and a refrigerant. It is a nitrogen oxide and a gas molecular entity.
Nitrous oxide, commonly known as "laughing gas", is a chemical compound with the chemical formula N2O. At room temperature, it is a colorless non-flammable gas, with a pleasant, slightly sweet odor and taste. It is used in surgery and dentistry for its anesthetic and analgesic effects. It is known as "laughing gas" due to the euphoric effects of inhaling it, a property that has led to its recreational use as an inhalant drug.
Nitrous oxide is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Nitrous Oxide is a naturally occurring gas that is colorless and non flammable. It can be manufactured and used for a variety of things such as a pharmacologic agent to produce anesthesia, a food additive as a propellant, and an additive to fuels to increase available oxygen in combustion.
Nitrous Oxide can cause developmental toxicity and female reproductive toxicity according to The National Institute for Occupational Safety and Health (NIOSH).
Nitrogen oxide (N2O). A colorless, odorless gas that is used as an anesthetic and analgesic. High concentrations cause a narcotic effect and may replace oxygen, causing death by asphyxia. It is also used as a food aerosol in the preparation of whipping cream.
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CAS No. 10024-97-2
Molecular Formula N2O
Molecular Weight 44.013 g/mol
IUPAC Name nitrous oxide
Standard InChI InChI=1S/N2O/c1-2-3
Standard InChI Key GQPLMRYTRLFLPF-UHFFFAOYSA-N
Impurities The chief impurity of the commercial product is /nitrogen/ gas, although /nitrogen dioxide/, /nitrogen/, /oxygen/, and /carbon dioxide/ may also be present.
SMILES [N-]=[N+]=O
Canonical SMILES [N-]=[N+]=O
Boiling Point -129.1 °F at 760 mmHg (USCG, 1999)
-127 °F at 760 mmHg (NIOSH, 2024)
-88.48 °C
-88.00 °C. @ 760.00 mm Hg
-88.5 °C
-127 °F
Colorform Colorless gas [Note: Shipped as a liquified compressed gas]
Melting Point -131.5 °F (USCG, 1999)
-132 °F (NIOSH, 2024)
-90.8 °C
-90.6 °C
132 °F
-132 °F

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